Cas no 475995-75-6 (N-stearoyl 4-hydroxysphinganine (Saccharomyces Cerevisiae))

• Product Name: N-stearoyl 4-hydroxysphinganine (Saccharomyces Cerevisiae)
• CAS No: 475995-75-6
• Molecular Formula: C₃₆H₇₃NO₄
• Molecular Weight: 583.969
• CID: 3165567
• PubChem ID: 10303767

N-stearoyl 4-hydroxysphinganine (Saccharomyces Cerevisiae) Properties

Names and Identifiers

• N-stearoyl 4-hydroxysphinganine (Saccharomyces Cerevisiae)
• 475995-75-6
• SCHEMBL198019
• Cer 18:0;3O/18:0
• C18 Phytoceramide-d3 (t18:0/18:0-d3)
• EEC80691

• InChIKey： IEZRNEGTKRQRFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)
• SMILES： CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O

Computed Properties

• Exact Mass: 583.55395981g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 33
• Monoisotopic Mass: 583.55395981g/mol
• Heavy Atom Count: 41
• Complexity: 530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.3
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides